Cas no 38965-71-8 (aristolochic acid-Ia)

• Product Name: aristolochic acid-Ia
• CAS No: 38965-71-8
• Molecular Formula: C₁₆H₉NO₇
• Molecular Weight: 327.24500
• CID: 924100
• PubChem ID: 148297

aristolochic acid-Ia Properties

Names and Identifiers

• aristolochic acid-Ia
• Aristolochic Acid Ia
• 8-hydroxy-6-nitronaphtho[2,1-g][1,3]benzodioxole-5-carboxylic acid
• 38965-71-8
• starbld0023278
• NS00094747
• BRN 4563308
• 8-Hydroxy-6-nitrophenanthro(3,4-d)-1,3-dioxolo-5-carboxylic acid
• CCRIS 2578
• CHEMBL601026
• Phenanthro(3,4-d)-1,3-dioxole-5-carboxylic acid, 8-hydroxy-6-nitro-
• 8-hydroxy-6-nitrophenanthro[3,4-d][1,3]dioxole-5-carboxylic acid
• DTXSID60192258
• BDBM50306861
• DB-229703
• AKOS037514496

• InChIKey： LGZIKBZSCRORQN-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H9NO7/c18-11-3-1-2-7-8(11)4-10(17(21)22)13-9(16(19)20)5-12-15(14(7)13)24-6-23-12/h1-5,18H,6H2,(H,19,20)
• SMILES： OC(=O)c1cc2OCOc2c2c3cccc(O)c3cc(c12)N(=O)=O

Computed Properties

• Exact Mass: 327.03800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 1
• Monoisotopic Mass: 327.03790163g/mol
• Heavy Atom Count: 24
• Complexity: 535
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 122Ų

Experimental Properties

• LogP: 3.55690
• PSA: 121.81000

aristolochic acid-Ia Security Information

• Safety Term：6.1(b)
• Packing Group：III
• Hazardous Material transportation number：UN 2811
• PackingGroup：III
• HazardClass：6.1(b)

aristolochic acid-Ia Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Aristolochic acids and derivatives